Cas no 13332-13-3 (Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy-)

• Product Name: Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy-
• CAS No: 13332-13-3
• MF: C₇H₄F₃IO
• MW: 288.005744934082
• CID: 1233038
• PubChem ID: 85612184
• Update Time: 2025-04-20

Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,2,4-trifluoro-5-iodo-3-methoxy-
• 1,2,4-Trifluoro-5-iodo-3-methoxybenzene
• DTXSID901280717
• 3-Iodo-2,5,6-trifluoroanisole
• SCHEMBL135396
• 13332-13-3

• Inchi： 1S/C7H4F3IO/c1-12-7-5(9)3(8)2-4(11)6(7)10/h2H,1H3
• InChI Key： RUMSSKLEHUCLHC-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(=C1F)OC)F)F

Computed Properties

• Exact Mass: 287.92542
• Monoisotopic Mass: 287.92590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23